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molecular formula C7H7ClN2O2 B8514891 1-Methyl-4-formylamino-2-pyrrolecarbonyl chloride

1-Methyl-4-formylamino-2-pyrrolecarbonyl chloride

Cat. No. B8514891
M. Wt: 186.59 g/mol
InChI Key: QHQMIVVDPMLZFT-UHFFFAOYSA-N
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Patent
US07449547B2

Procedure details

A suspension of 1-methyl-4-formylamino-2-pyrrolecarboxylic acid (V) in benzene is heated at 80° C. in presence of an excess of thionyl chloride until a solution is obtained. The reaction is then stopped. By repeatedly evaporating from benzene at reduced pressure and temperature, there is obtained the crude chloride (II) which is stocked and used without further purification following determination of the title (generally not below 60%) by conversion to an ester and quantitative analysis of the resulting ester derivative. IR: 1740 cm−1.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH:6]=[C:5]([NH:7][CH:8]=[O:9])[CH:4]=[C:3]1[C:10]([OH:12])=O.S(Cl)([Cl:15])=O>C1C=CC=CC=1>[CH3:1][N:2]1[CH:6]=[C:5]([NH:7][CH:8]=[O:9])[CH:4]=[C:3]1[C:10]([Cl:15])=[O:12]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN1C(=CC(=C1)NC=O)C(=O)O
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1=CC=CC=C1
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
is obtained
CUSTOM
Type
CUSTOM
Details
By repeatedly evaporating from benzene at reduced pressure and temperature

Outcomes

Product
Name
Type
product
Smiles
CN1C(=CC(=C1)NC=O)C(=O)Cl

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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